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Compound of Interest

Compound Name: Sch 30497

CAS No.: 83674-78-6

Cat. No.: B1680893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Sch 79797, a versatile chemical

probe with a unique dual mechanism of action, and detail its application in high-throughput

screening (HTS) campaigns. Sch 79797 acts as a potent antagonist of the human Protease-

Activated Receptor 1 (PAR1) and as a broad-spectrum antibiotic with a dual-targeting

mechanism against bacteria.[1][2][3] This dual activity makes it a valuable tool for a variety of

drug discovery and research applications.

As an antibiotic, Sch 79797 functions by simultaneously inhibiting dihydrofolate reductase

(DHFR), a key enzyme in the folate metabolism pathway, and disrupting bacterial membrane

integrity.[2] This multi-pronged attack contributes to its potent bactericidal activity against both

Gram-positive and Gram-negative pathogens and a low frequency of resistance development.

This document provides detailed protocols for three distinct high-throughput screening assays

that leverage the unique properties of Sch 79797. These protocols are designed for execution

in 96- or 384-well formats and are suitable for automated liquid handling systems.
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Data Presentation
Table 1: Inhibitory Activity of Sch 79797

Target/Proc
ess

Assay Type
Species/Str
ain

IC50/ED50 Ki Reference

PAR1
[³H]haTRAP

Binding
Human 70 nM 35 nM

Thrombin-

induced

Platelet

Aggregation

Platelet

Aggregation

Assay

Human 3 µM -

Dihydrofolate

Reductase

(FolA)

Enzymatic

Assay
E. coli 8.6 ± 3 µM -

Cell Growth

Inhibition

Proliferation

Assay
NIH 3T3 cells 75 nM -

Cell Growth

Inhibition

Proliferation

Assay

HEK 293

cells
81 nM -

Cell Growth

Inhibition

Proliferation

Assay
A375 cells 116 nM -

Table 2: Minimum Inhibitory Concentration (MIC) of Sch
79797 against various bacterial strains
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Bacterial Species Gram Stain MIC (µg/mL) Reference

Staphylococcus

aureus (MRSA)
Gram-positive 1

Enterococcus faecalis Gram-positive 1

Bacillus subtilis Gram-positive 1

Escherichia coli

lptD4213
Gram-negative 1

Acinetobacter

baumannii (Clinical

Isolate 1)

Gram-negative 1

Acinetobacter

baumannii (Clinical

Isolate 2)

Gram-negative 2

Neisseria

gonorrhoeae
Gram-negative 0.5

Enterobacter cloacae Gram-negative > 128

Pseudomonas

aeruginosa
Gram-negative > 128
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Click to download full resolution via product page

Caption: Sch 79797 as a PAR1 antagonist.
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High-Throughput Screening Workflow with Sch 79797 Controls for each assay

Start: Compound Library
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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